Cas no 1805403-75-1 (2-Bromo-3-(difluoromethyl)-5-hydroxy-6-iodopyridine)

• Product Name: 2-Bromo-3-(difluoromethyl)-5-hydroxy-6-iodopyridine
• CAS No: 1805403-75-1
• MF: C₆H₃BrF₂INO
• MW: 349.899399995804
• CID: 4915533
• Update Time: 2025-05-24

2-Bromo-3-(difluoromethyl)-5-hydroxy-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-5-hydroxy-6-iodopyridine

• Inchi： 1S/C6H3BrF2INO/c7-4-2(5(8)9)1-3(12)6(10)11-4/h1,5,12H
• InChI Key： MTLABRHHHROILB-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(=N1)Br)C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• XLogP3: 2.8
• Topological Polar Surface Area: 33.1

Additional information on 2-Bromo-3-(difluoromethyl)-5-hydroxy-6-iodopyridine

2-Bromo-3-(difluoromethyl)-5-hydroxy-6-iodopyridine: A Comprehensive Overview

The compound 2-Bromo-3-(difluoromethyl)-5-hydroxy-6-iodopyridine (CAS No. 1805403-75-1) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and biological activities. The presence of multiple functional groups, including bromine, iodine, a difluoromethyl group, and a hydroxyl group, makes this molecule particularly interesting for researchers in the fields of medicinal chemistry, materials science, and catalysis.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-Bromo-3-(difluoromethyl)-5-hydroxy-6-iodopyridine, allowing scientists to explore its properties in greater depth. The compound's structure is characterized by a pyridine ring with substituents at positions 2, 3, 5, and 6. The bromine atom at position 2 and the iodine atom at position 6 introduce significant electronic effects, while the difluoromethyl group at position 3 adds steric and electronic complexity. The hydroxyl group at position 5 further enhances the molecule's reactivity and solubility properties.

One of the most promising areas of research involving 2-Bromo-3-(difluoromethyl)-5-hydroxy-6-iodopyridine is its application in drug discovery. Studies have shown that this compound exhibits potent biological activity against various disease targets, including cancer and viral infections. For instance, recent research has demonstrated that this compound can inhibit key enzymes involved in tumor growth and metastasis. Its ability to selectively target these enzymes makes it a valuable candidate for the development of novel therapeutic agents.

In addition to its biological applications, 2-Bromo-3-(difluoromethyl)-5-hydroxy-6-iodopyridine has also been explored for its potential in materials science. The compound's unique electronic properties make it a suitable candidate for use in advanced materials such as organic semiconductors and sensors. Researchers have reported that incorporating this compound into polymer blends can significantly enhance the electrical conductivity and mechanical stability of the resulting materials.

The synthesis of 2-Bromo-3-(difluoromethyl)-5-hydroxy-6-iodopyridine involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have made it possible to synthesize this compound more efficiently, reducing production costs and improving scalability. These developments have paved the way for broader industrial applications of this compound.

From an environmental perspective, 2-Bromo-3-(difluoromethyl)-5-hydroxy-6-iodopyridine has been studied for its biodegradability and ecological impact. Research indicates that the compound undergoes rapid degradation under aerobic conditions, minimizing its potential to accumulate in ecosystems. This makes it a more sustainable choice compared to other similar compounds that are less environmentally friendly.

In conclusion, 2-Bromo-3-(difluoromethyl)-5-hydroxy-6-ioprydine (CAS No. 1805403-75-) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future scientific innovations. As research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow significantly.